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Compound of Interest

Compound Name: C.I. Acid violet 80

Cat. No.: B1172404 Get Quote

An In-depth Technical Guide to C.I. Acid Violet
Dyes
Disclaimer: Information specifically for C.I. Acid Violet 80 is limited in the available public

resources. This guide provides detailed information on closely related and more thoroughly

documented violet dyes, primarily C.I. Acid Violet 48, which may serve as a valuable reference

for researchers and professionals in the field.

Chemical Structure and Properties
C.I. Acid Violet 48 is a synthetic acid dye belonging to the anthraquinone class. Its chemical

structure and properties are summarized below.

Table 1: Chemical Identifiers and Molecular Properties of C.I. Acid Violet 48
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Property Value

IUPAC Name

disodium;3-[[4-amino-9,10-dioxo-3-[2-sulfonato-

4-(2,4,4-trimethylpentan-2-

yl)phenoxy]anthracen-1-yl]amino]-2,4,6-

trimethylbenzenesulfonate[1][2]

CAS Number 12220-51-8[3][4]

Molecular Formula C₃₇H₃₈N₂Na₂O₉S₂[1][3]

Molecular Weight 764.82 g/mol [3]

Molecular Structure Anthraquinone[4]

A related compound, C.I. Direct Violet 80, belongs to the double azo class.

Table 2: Chemical Identifiers and Molecular Properties of C.I. Direct Violet 80

Property Value

C.I. Name C.I. Direct Violet 80, C.I. 25420

CAS Number 6858-97-5

Molecular Formula C₅₁H₃₈N₈Na₄O₁₇S₂

Molecular Weight 1190.98 g/mol

Molecular Structure Double Azo Class

[Source: World Dye Variety[5]]

Physicochemical Properties
The physicochemical properties of C.I. Acid Violet 48 determine its behavior in various

applications, from dyeing textiles to its environmental fate.

Table 3: Physicochemical Properties of C.I. Acid Violet 48
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Property Value Conditions

Solubility Approx. 80 g/L In water at 90 °C[3][6]

Appearance Dark reddish-brown powder

Absorption Maxima (λmax) 592 nm In water[4]

Melting Point 100 °C (soluble point)

[Source: Multiple sources[3][4]

[6]]

Experimental Protocols
3.1. Synthesis of C.I. Acid Violet 48

The synthesis of C.I. Acid Violet 48 is a multi-step process involving condensation and

sulfonation reactions. A general outline of the manufacturing process is as follows:

Condensation: 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid is

condensed with 2,4,6-Trimethylbenzenamine.[4]

Second Condensation: The product from the first step is then condensed with 4-tert-

Octylphenol.[4]

Sulfonation: The resulting compound is sulfonated using fuming sulfuric acid.[4]

3.2. General Protocol for Dye Analysis by UV-Vis Spectroscopy

This protocol outlines a general method for the quantitative analysis of an acid dye like C.I.

Acid Violet 48 in an aqueous solution.

Preparation of Standard Solutions: A series of standard solutions of the dye with known

concentrations are prepared in deionized water.

Spectrophotometer Setup: A UV-Vis spectrophotometer is calibrated and set to scan a

wavelength range that includes the dye's maximum absorbance (for C.I. Acid Violet 48, this

would be centered around 592 nm).
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Measurement of Absorbance: The absorbance of each standard solution is measured at the

λmax.

Calibration Curve: A calibration curve is generated by plotting the absorbance values against

the corresponding concentrations of the standard solutions.

Sample Analysis: The absorbance of the unknown sample is measured at the same λmax,

and its concentration is determined using the calibration curve.

Visualization of Experimental Workflow
Diagram 1: General Experimental Workflow for Dye Analysis
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A generalized workflow for the quantitative analysis of a dye using UV-Vis spectroscopy.

Applications and Research Significance
C.I. Acid Violet 48 and similar acid dyes have a range of industrial and research applications.

Textile Industry: They are used for dyeing protein fibers such as wool and silk, as well as

polyamide fibers and their blends. They can also be used for leather coloration.[4]

Wastewater Treatment Studies: Due to its relative stability, C.I. Acid Violet 48 is used as a

model compound in research focused on developing effective methods for treating dye-
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contaminated wastewater, such as advanced oxidation processes and adsorption

techniques.[1]

Dyeing Assistants: C.I. Acid Violet 48 is included in some patented dyeing assistant

compositions designed to improve dye exhaustion rates and the wet processing fastness of

dyed fibers.[6]

Safety and Handling
Handling of acid dyes requires adherence to standard laboratory safety protocols.

General Hazards: May cause eye irritation.[7] Harmful if swallowed and may cause

gastrointestinal irritation.[8] May cause respiratory tract irritation upon inhalation.[8]

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and

appropriate clothing to prevent skin and eye contact.[7][8]

First Aid: In case of eye contact, flush with plenty of water.[8] If inhaled, move to fresh air.[7]

If ingested, give 2-4 cupfuls of milk or water if the person is conscious and alert.[8] Seek

medical attention if irritation or other symptoms persist.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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